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Compound of Interest

Compound Name: Formamide

Cat. No.: B127407 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe laboratory

practices is paramount. This guide provides essential, immediate safety and logistical

information for handling formamide, a chemical commonly used in various laboratory

procedures. Adherence to these guidelines is critical to minimize risks and ensure a safe

working environment.

Personal Protective Equipment (PPE)
When handling formamide, a comprehensive approach to personal protection is necessary.

This includes protection for the hands, eyes, face, and body, as well as respiratory protection in

certain situations.

Hand Protection:

Selection of appropriate gloves is critical due to formamide's ability to be absorbed through the

skin. Nitrile and butyl rubber are recommended materials for gloves. The breakthrough time,

which is the time it takes for the chemical to permeate the glove material, is a key factor in

glove selection. Thicker gloves generally offer longer protection. For incidental contact, a

thinner nitrile glove may be sufficient, but for extended contact or immersion, a more robust

glove is required.

Eye and Face Protection:
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Tightly fitting safety goggles are mandatory to protect against splashes.[1] In situations where

there is a higher risk of splashing, a face shield should be worn in addition to safety goggles.[1]

Body Protection:

A lab coat should be worn to protect the skin and clothing from contamination.[2]

Respiratory Protection:

Work with formamide should always be conducted in a well-ventilated area, preferably within a

chemical fume hood to minimize inhalation of vapors.[1][3][4] If a fume hood is not available or

if there is a risk of exceeding exposure limits, appropriate respiratory protection must be used.

[5]

Quantitative Data for Glove Selection
The following table summarizes the breakthrough times for different glove materials when in

contact with formamide. This data is essential for selecting the appropriate hand protection

based on the duration of the handling procedure.

Glove Material Thickness
Breakthrough
Time

Permeation
Rate

Recommendati
on

Nitrile Rubber 0.11 mm - -
Incidental

Contact[4]

Nitrile Rubber 0.2 mm - - Full Contact[4]

NBR (Nitrile) ≥0.3 mm > 480 minutes -
Extended

Contact[6]

Butyl Rubber - > 8 hours Not Detected
Total

Immersion[7][8]

Natural Rubber - 8 minutes 6.5 µg/cm²/min

Not

Recommended[7

][8]

Neoprene 18 mil 43 minutes 0.88 µg/cm²/min Limited Use[7][8]
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Operational Plan for Handling Formamide
A systematic approach to handling formamide is crucial for safety. The following step-by-step

plan outlines the procedures from preparation to disposal.

1. Preparation:

Ensure the availability and proper functioning of a chemical fume hood and an emergency

eyewash station and safety shower.

Review the Safety Data Sheet (SDS) for formamide before starting any procedure.[1]

Select and inspect the appropriate PPE as outlined above.

Prepare all necessary equipment and reagents within the fume hood to minimize movement

of hazardous materials.

2. Handling Procedure:

Conduct all work with formamide inside a certified chemical fume hood.[1][3][4]

Dispense formamide carefully to avoid splashing.

Keep containers of formamide tightly closed when not in use.[3]

3. Waste Disposal:

Collect all formamide-contaminated waste, including gloves, pipette tips, and empty

containers, in a designated, sealed, and properly labeled hazardous waste container.[1][3][4]

Store the waste container in a designated satellite accumulation area.

Follow institutional guidelines for the disposal of hazardous chemical waste.

4. Emergency Procedures:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.[1]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[1]

Spill: For small spills within a fume hood, use an absorbent material to contain the spill, then

decontaminate the area. For larger spills, or spills outside a fume hood, evacuate the area

and follow institutional emergency spill response procedures.[1]

Visual Guides
To further clarify the procedural steps, the following diagrams illustrate the PPE selection

workflow and the waste disposal plan.
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PPE Selection for Formamide Handling

Start: Assess Task

Handling Formamide?

Type of Contact?

Incidental Contact

Incidental

Extended/Full Contact

Extended

Select Nitrile Gloves
(min. 0.11 mm)

Select Butyl Rubber or
Thicker Nitrile Gloves (≥0.3 mm)

Wear Tightly Fitting
Safety Goggles

Splash Hazard?

Wear Face Shield
+ Goggles

Yes

Wear Lab Coat

No

Work in Fume Hood?

Use Appropriate
Respiratory Protection

No

Proceed with Task

Yes

Click to download full resolution via product page

Caption: PPE Selection Workflow for Formamide.
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Formamide Waste Disposal Plan

Start: Waste Generation

Collect Liquid Waste
in Designated Container

Collect Solid Waste
(gloves, tips, etc.)

Sealable, Labeled
Hazardous Waste Container

Sealable, Labeled
Hazardous Waste Bag/Container

Store in Designated
Satellite Accumulation Area

Request Hazardous
Waste Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Formamide Waste Disposal Plan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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